Cas no 2171798-56-2 (5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-1594706
- 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
- 2171798-56-2
-
- Inchi: 1S/C9H13F2N3O/c1-6(2)3-4-14-8(9(10)11)7(5-15)12-13-14/h5-6,9H,3-4H2,1-2H3
- InChI Key: FQGKKFAVVBWSGF-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=O)N=NN1CCC(C)C)F
Computed Properties
- Exact Mass: 217.10266837g/mol
- Monoisotopic Mass: 217.10266837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 47.8Ų
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594706-0.05g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-0.1g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-0.25g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-0.5g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-1.0g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-2.5g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-5.0g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-10.0g |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1594706-50mg |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 50mg |
$1261.0 | 2023-09-23 | ||
| Enamine | EN300-1594706-100mg |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde |
2171798-56-2 | 100mg |
$1320.0 | 2023-09-23 |
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
Introduction to 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171798-56-2)
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171798-56-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatile biological activities. The structural features of this molecule, particularly the presence of a difluoromethyl group and an aldehyde functionality, contribute to its unique chemical properties and potential applications in drug development.
The difluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further investigation in medicinal chemistry. This group is frequently incorporated into drug molecules to improve pharmacokinetic profiles, such as prolonging half-life and increasing bioavailability. Additionally, the aldehyde functionality serves as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.
The 1-(3-methylbutyl) substituent in the molecule adds to its structural complexity and influences its physicochemical properties. This branched alkyl group can impact solubility, partition coefficients, and overall metabolic pathways, making it a critical factor in drug design. The combination of these structural elements positions 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde as a promising scaffold for developing novel therapeutic agents.
In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infections caused by resistant bacteria and fungi. The difluoromethyl group, in particular, has been shown to enhance the efficacy of antimicrobial agents by improving their binding affinity to target enzymes or receptors. This has led to several studies focusing on incorporating this moiety into new drug candidates.
Moreover, the aldehyde functionality in 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde allows for further derivatization into amine or carboxylic acid derivatives through reduction or oxidation reactions. Such modifications can lead to compounds with enhanced solubility or improved bioavailability. The ability to modify this molecule in multiple ways makes it a valuable tool for medicinal chemists seeking to optimize pharmacological properties.
Recent advancements in computational chemistry have also facilitated the design and synthesis of novel triazole derivatives like this one. Molecular modeling techniques can predict the binding interactions of these compounds with biological targets, helping researchers identify potential lead structures more efficiently. This approach has been particularly useful in identifying candidates with improved selectivity and reduced toxicity.
The synthesis of 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems has also improved the efficiency of these synthetic processes, making it feasible to produce larger quantities for research purposes.
In conclusion,5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both a difluoromethyl group and an aldehyde functionality makes it a versatile scaffold for developing novel therapeutic agents. As research continues in this area,5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde is expected to play a crucial role in the discovery and development of new drugs that address unmet medical needs.
2171798-56-2 (5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)